Cas no 2137626-25-4 (rac-(1R,2R)-2-hexyl-1-methylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-hexyl-1-methylcyclopropane-1-carboxylic acid
• CAS No: 2137626-25-4
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6249283
• PubChem ID: 165456560
• Update Time: 2025-05-20

rac-(1R,2R)-2-hexyl-1-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-hexyl-1-methylcyclopropane-1-carboxylic acid
• 2137626-25-4
• EN300-705403

• Inchi： 1S/C11H20O2/c1-3-4-5-6-7-9-8-11(9,2)10(12)13/h9H,3-8H2,1-2H3,(H,12,13)/t9-,11-/m1/s1
• InChI Key： NMULPCYECSNPRU-MWLCHTKSSA-N
• SMILES： OC([C@]1(C)C[C@H]1CCCCCC)=O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2R)-2-hexyl-1-methylcyclopropane-1-carboxylic acid

rac-(1R,2R)-2-Hexyl-1-Methylcyclopropane-1-Carboxylic Acid (CAS No. 2137626-25-4): A Comprehensive Overview of Its Chemistry and Applications

The rac-(1R,2R)-2-hexyl-1-methylcyclopropane-1-carboxylic acid, identified by the CAS No. 2137626-25-4, represents a unique cyclopropane carboxylic acid derivative with intriguing structural features and emerging applications in medicinal chemistry and biomedical research. This compound combines a cyclopropane ring, a hexyl substituent, and a methyl group at the 1-position, creating a stereochemically complex framework that has attracted attention for its potential in drug design and material science.

Stereoselective synthesis of this compound remains a focal point in organic chemistry due to its challenging configuration. Recent advancements, such as asymmetric catalysis using chiral ligands reported in the Journal of Organic Chemistry (Li et al., 2023), have enabled scalable production while preserving the desired (R,R) stereochemistry. The cyclopropane core, known for its high strain energy, serves as a privileged scaffold in drug discovery, offering enhanced metabolic stability compared to linear analogs.

In pharmacological studies, this compound exhibits promising activity in bacterial membrane disruption assays. A 2024 study published in Nature Communications demonstrated that its amphiphilic nature allows it to interact with lipid bilayers, disrupting pathogen viability without significant cytotoxicity to mammalian cells. This property positions it as a lead candidate for developing next-generation antimicrobial agents targeting antibiotic-resistant strains.

The methyl substitution at the cyclopropane ring further modulates physicochemical properties critical for drug delivery systems. Researchers at Stanford University recently highlighted its compatibility with lipid nanoparticle formulations (Bioconjugate Chemistry, Zhang et al., 2023), suggesting potential use in targeted gene therapies or vaccine carriers. The hexyl chain enhances lipophilicity while maintaining aqueous solubility through carboxylic acid ionization.

In material science applications, this compound has been explored as a monomer for synthesizing stimuli-responsive polymers. A collaborative study between MIT and ETH Zurich (published in Advanced Materials, 2024) revealed that copolymers incorporating this structure exhibit pH-dependent phase transitions suitable for controlled drug release systems. The rigid cyclopropane moiety imparts mechanical stability to polymer networks under physiological conditions.

Safety assessments conducted under Good Laboratory Practice (GLP) guidelines confirm low acute toxicity profiles up to 5 g/kg oral administration in preclinical models (Toxicological Sciences, Kim et al., 2023). These findings align with computational docking studies showing minimal binding affinity to off-target receptors such as hERG channels or cytochrome P450 enzymes.

Ongoing research focuses on optimizing its photophysical properties through fluorination strategies reported in the Journal of the American Chemical Society. By substituting select hydrogen atoms with fluorine atoms while retaining the core structure, researchers aim to enhance cellular uptake efficiency via anion exchange mechanisms.

The combination of tunable physicochemical properties and favorable safety profiles positions this compound at the forefront of interdisciplinary research initiatives bridging organic synthesis and translational medicine. Its unique stereochemical configuration enables precise molecular engineering for applications ranging from infectious disease treatment to smart biomaterials development.